Cas no 156764-84-0 (Hosenkoside E)

Hosenkoside E structure
Hosenkoside E structure
Product Name:Hosenkoside E
CAS No:156764-84-0
MF:C42H72O15
MW:817.01
CID:171449
PubChem ID:162863191
Update Time:2025-04-25

Hosenkoside E Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(1R,2S,4aR,4bR,6'R,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1R)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl2-O-b-D-glucopyranosyl-
    • b-D-Glucopyranoside,(1R,2S,4aR,4bR,6'R,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1R)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyr
    • 18,19-Secolupane, b-D-glucopyranoside deriv.
    • b-D-Glucopyranoside, (3b,4a,18b,19R,20R)-19,28-epoxy-18,23,29-trihydroxy-18,19-secolupan-3-yl 2-O-b-D-glucopyranosyl-
    • Hosenkoside E
    • Spiro[chrysene-2(1H),3'(4'H)-[2H]pyran], b-D-glucopyranoside deriv.
    • β-D-Glucopyranoside, (1R,2S,4aR,4bR,6'R,6aR,7R,8S,10aR,10bR,12aS)-octadecahydro-1-hydroxy-7-(hydroxymethyl)-6'-[(1R)-2-hydroxy-1-methylethyl]-4a,4b,7,10a-tetramethylspiro[chrysene-2(1H),3'(4'H)-[2H]pyran]-8-yl 2-O-β-D-glucopyranosyl-
    • DTXSID101317504
    • CS-0891169
    • 156764-84-0
    • HY-N12051
    • Inchi: 1S/C42H72O15/c1-21(16-43)23-8-13-42(20-53-23)15-14-40(4)22(35(42)52)6-7-27-38(2)11-10-28(39(3,19-46)26(38)9-12-41(27,40)5)56-37-34(32(50)30(48)25(18-45)55-37)57-36-33(51)31(49)29(47)24(17-44)54-36/h21-37,43-52H,6-20H2,1-5H3/t21-,22-,23-,24-,25-,26-,27-,28+,29-,30-,31+,32+,33-,34-,35-,36+,37+,38+,39+,40-,41-,42-/m1/s1
    • InChI Key: QVZJCWCQCUEFLB-RURQOBFTSA-N
    • SMILES: O[C@H]1[C@@]2(CO[C@@H]([C@H](C)CO)CC2)CC[C@]2(C)[C@@H]1CC[C@@H]1[C@@]3(C)CC[C@@H]([C@@](C)(CO)[C@@H]3CC[C@]12C)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

  • Exact Mass: 816.48712159g/mol
  • Monoisotopic Mass: 816.48712159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 9
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 22
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 248Ų
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.